Cas no 2728710-10-7 (tert-butyl (3R,4R)-3-aminooxane-4-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-aminooxane-4-carboxylate
• CAS No: 2728710-10-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5666054
• PubChem ID: 163335589
• Update Time: 2025-06-08

tert-butyl (3R,4R)-3-aminooxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727893
• EN300-27730271
• 2580095-41-4
• tert-butyl (3R,4R)-3-aminooxane-4-carboxylate
• rac-tert-butyl (3R,4R)-3-aminooxane-4-carboxylate
• 2728710-10-7

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(12)7-4-5-13-6-8(7)11/h7-8H,4-6,11H2,1-3H3/t7-,8+/m1/s1
• InChI Key： HEVMGGVPHJVPPE-SFYZADRCSA-N
• SMILES： O1CC[C@@H](C(=O)OC(C)(C)C)[C@H](C1)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (3R,4R)-3-aminooxane-4-carboxylate

Introduction to tert-butyl (3R,4R)-3-aminooxane-4-carboxylate (CAS No. 2728710-10-7)

tert-butyl (3R,4R)-3-aminooxane-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 2728710-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the oxazoline family, a class of heterocyclic compounds characterized by a six-membered ring containing one oxygen atom and two nitrogen atoms. The unique structural features of tert-butyl (3R,4R)-3-aminooxane-4-carboxylate make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The structure of tert-butyl (3R,4R)-3-aminooxane-4-carboxylate incorporates a tert-butyl group at the 3-position and an amine functional group at the 4-position of the oxazoline ring. This configuration imparts specific stereochemical properties, which are critical for its biological activity. The stereochemistry of the compound, particularly the (3R,4R) configuration, plays a pivotal role in determining its interaction with biological targets such as enzymes and receptors. This aspect has been extensively studied in recent years, as enantiomeric purity is often a deciding factor in the efficacy and safety of pharmaceutical compounds.

In recent years, there has been a surge in research focused on oxazoline derivatives due to their versatile applications in drug design. Oxazolines are known for their ability to act as chiral auxiliaries and ligands in asymmetric synthesis, which is crucial for producing enantiomerically pure drugs. The tert-butyl moiety in tert-butyl (3R,4R)-3-aminooxane-4-carboxylate enhances its stability and solubility, making it more suitable for pharmaceutical formulations. Additionally, the amine group at the 4-position provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

One of the most compelling aspects of tert-butyl (3R,4R)-3-aminooxane-4-carboxylate is its potential in drug development. The compound's unique structural features make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner. For instance, studies have shown that oxazoline derivatives can serve as inhibitors or modulators of various enzymes involved in metabolic pathways and signal transduction processes. The tert-butyl group, being lipophilic, helps in improving membrane permeability, which is essential for drug absorption and distribution within the body.

Recent advancements in biomolecular simulation have further highlighted the significance of tert-butyl (3R,4R)-3-aminooxane-4-carboxylate. Computational studies have demonstrated that this compound can form stable interactions with proteins through hydrogen bonding and hydrophobic interactions. These insights have been instrumental in designing more effective drug candidates with improved pharmacokinetic properties. The stereochemical configuration of the oxazoline ring also plays a crucial role in determining binding affinity and selectivity, making it a key factor in optimizing drug design.

The pharmaceutical industry has shown particular interest in tert-butyl (3R,4R)-3-aminooxane-4-carboxylate due to its potential as an intermediate in synthesizing complex molecules. The compound's reactivity allows for facile introduction of additional functional groups, enabling the creation of novel drug candidates with tailored biological activities. For example, researchers have explored its use in developing protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The ability to fine-tune the structure of this compound makes it a valuable tool in medicinal chemistry.

Moreover, the environmental and safety considerations associated with tert-butyl (3R,4R)-3-aminooxane-4-carboxylate are favorable compared to other synthetic alternatives. The compound exhibits low toxicity and biodegradability characteristics, aligning with current trends toward sustainable pharmaceutical development. This makes it an attractive choice for industries aiming to minimize their environmental footprint while maintaining high standards of efficacy and safety.

In conclusion,tert-butyl (3R,4R)-3-aminooxane-4-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as an intermediate in drug development and its favorable safety profile position it as a promising candidate for future therapeutics. As research continues to uncover new applications for oxazoline derivatives,tert-butyl (3R,4R)-3-aminooxane-4-carboxylate is likely to play an increasingly important role in addressing complex medical challenges.